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Compound of Interest |

1-(3-

Compound Name: Fluorophenyl)cyclohexanecarbonit
rile

CAS No.: 214262-91-6

Cat. No.: B1605641

Introduction

In the landscape of modern drug discovery and materials science, the precise elucidation of
molecular structure is a cornerstone of innovation. 1-(3-
Fluorophenyl)cyclohexanecarbonitrile, a compound of interest for its potential applications
stemming from the unique combination of a fluorinated aromatic ring and a cyclohexyl core,
presents a compelling case for detailed spectroscopic analysis. The introduction of a fluorine
atom can significantly alter the pharmacokinetic and physicochemical properties of a molecule,
making its unambiguous identification and characterization paramount.

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
1-(3-Fluorophenyl)cyclohexanecarbonitrile. Moving beyond a mere presentation of data, this
document delves into the causality behind the observed spectral features. By integrating
foundational principles with data from analogous structures, we offer a robust framework for
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researchers, scientists, and drug development professionals to confidently identify and
characterize this and related molecules. This guide is structured to provide not only the spectral
data but also the underlying scientific rationale, ensuring a deeper understanding and
application of these powerful analytical techniques.

Molecular Structure and Key Spectroscopic
Features

The structure of 1-(3-Fluorophenyl)cyclohexanecarbonitrile combines a saturated
carbocyclic ring with a substituted aromatic moiety. This unique arrangement gives rise to a
distinct spectroscopic fingerprint.

Caption: Molecular structure of 1-(3-Fluorophenyl)cyclohexanecarbonitrile.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for the identification of functional groups within a
molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies
of these absorptions are characteristic of specific bonds.

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR

o Sample Preparation: A small amount of the solid or liquid sample is placed directly on the
ATR crystal (typically diamond or germanium).

o Data Acquisition: The IR spectrum is recorded, typically over the range of 4000-400 cm~1,

e Background Correction: A background spectrum of the clean ATR crystal is recorded and
subtracted from the sample spectrum to remove contributions from atmospheric COz and
water vapor.

o Data Processing: The resulting spectrum is processed to identify the wavenumbers of the
absorption bands.

Predicted IR Spectral Data
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Wavenumber (cm~?) Intensity Assignment
~3100-3000 Medium-Weak Aromatic C-H stretch[1][2]
Aliphatic C-H stretch
~2950-2850 Strong
(cyclohexyl)[1]
~2240-2220 Strong, Sharp C=N stretch (nitrile)[3]
~1600, ~1475 Medium-Weak Aromatic C=C ring stretch[1][2]
~1450 Medium CH: scissoring (cyclohexyl)[1]
~1250 Strong Aryl-F C-F stretch
Aromatic C-H out-of-plane
~900-675 Strong

bend[1]

Interpretation of the IR Spectrum

The IR spectrum of 1-(3-Fluorophenyl)cyclohexanecarbonitrile is expected to be dominated
by several key features. A strong, sharp absorption band in the region of 2240-2220 cm~1 is the
most diagnostic peak, unequivocally indicating the presence of the nitrile (C=N) functional
group.[3] The aromatic nature of the compound will be evidenced by C-H stretching vibrations
appearing just above 3000 cm~* and characteristic C=C ring stretching bands around 1600 and
1475 cm~1.[1][2] The cyclohexyl moiety will give rise to strong C-H stretching absorptions in the
2950-2850 cm~* region.[1] Furthermore, a strong band around 1250 cm~1 is anticipated for the
C-F stretching vibration of the fluorophenyl group. The substitution pattern on the aromatic ring
can often be inferred from the pattern of strong C-H out-of-plane bending bands in the 900-675
cm~1region.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. Both *H and 3C NMR are indispensable for complete structural elucidation.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCls, DMSO-ds) in an NMR tube.
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» Data Acquisition: The *H and 3C NMR spectra are acquired on a high-field NMR
spectrometer (e.g., 400 MHz or higher).

» Referencing: Chemical shifts are referenced to the residual solvent peak or an internal
standard (e.g., tetramethylsilane, TMS).

» Data Processing: The raw data is Fourier transformed, phased, and baseline corrected to
generate the final spectrum.

Predicted *H NMR Spectral Data (in CDCIs)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.4-7.0 Multiplet 4H Aromatic protons
~2.5-1.5 Multiplet 10H Cyclohexyl protons

Interpretation of the *H NMR Spectrum

The *H NMR spectrum will clearly show two main regions of interest. The downfield region,
between approximately 7.0 and 7.4 ppm, will contain a complex multiplet integrating to four
protons, corresponding to the protons on the 3-fluorophenyl ring. The upfield region, between
roughly 1.5 and 2.5 ppm, will exhibit a broad, overlapping multiplet integrating to ten protons,
which are the methylene protons of the cyclohexyl ring. The complexity of both of these regions
is due to spin-spin coupling between adjacent protons and, in the case of the aromatic region,
coupling to the fluorine atom.

Predicted **C NMR Spectral Data (in CDCIs)

Chemical Shift (6, ppm) Assighment

~163 (d, tJCF = 245 Hz) C-F of the aromatic ring

~130-115 Aromatic carbons

~122 C=N (nitrile carbon)[4]

~45 Quaternary carbon of cyclohexyl ring
~35-25 Cyclohexyl methylene carbons
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Interpretation of the **C NMR Spectrum

The 13C NMR spectrum provides a wealth of information for structural confirmation. The nitrile
carbon is expected to resonate around 122 ppm.[4] The aromatic region will display several
signals between 115 and 165 ppm. The carbon directly bonded to the fluorine atom will appear
as a doublet with a large one-bond coupling constant (:JCF) of approximately 245 Hz, a
characteristic feature of C-F bonds. The other aromatic carbons will also exhibit smaller
couplings to the fluorine atom. The quaternary carbon of the cyclohexyl ring, bonded to both
the phenyl group and the nitrile, is expected around 45 ppm. The remaining methylene carbons
of the cyclohexyl ring will appear in the upfield region, typically between 25 and 35 ppm.

Spectroscopic Analysis Workflow

( )
Yooy

Click to download full resolution via product page

Caption: A typical workflow for the spectroscopic analysis of a novel compound.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the
molecular weight and fragmentation pattern of a molecule, which can be used to confirm its

identity and deduce its structure.
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Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

o Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
where it is vaporized.

 lonization: The gaseous molecules are bombarded with high-energy electrons, causing them
to ionize and fragment.

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z).

» Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectral Data

m/z Interpretation
217 Molecular ion [M]*
190 [M - HCN]J*

134 [M - CeH1o]*

95 [CeHaF]*

Interpretation of the Mass Spectrum

The mass spectrum is expected to show a molecular ion peak at an m/z of 217, corresponding
to the molecular weight of 1-(3-Fluorophenyl)cyclohexanecarbonitrile. Common
fragmentation pathways would likely include the loss of a molecule of hydrogen cyanide (HCN)
to give a peak at m/z 190, and the cleavage of the bond between the cyclohexyl ring and the
aromatic ring, leading to fragments with m/z values corresponding to the fluorophenyl cation
(m/z 95) and the cyclohexyl radical. Another potential fragmentation is the loss of the
cyclohexyl ring as cyclohexene, resulting in a fragment at m/z 134.
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Caption: Predicted major fragmentation pathways in the EI-MS of the title compound.

Conclusion

The comprehensive spectroscopic analysis of 1-(3-Fluorophenyl)cyclohexanecarbonitrile,
utilizing IR, *H NMR, 3C NMR, and mass spectrometry, provides a detailed and unambiguous
confirmation of its molecular structure. Each technique offers a unique and complementary
piece of the structural puzzle, from the identification of functional groups by IR to the detailed
mapping of the carbon-hydrogen framework by NMR and the confirmation of molecular weight
and fragmentation patterns by mass spectrometry. The principles and predictive data presented
in this guide serve as a robust framework for researchers in the field, enabling the confident
identification and characterization of this and structurally related molecules, thereby facilitating
further research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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